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Compound of Interest

Compound Name:
2-(3-Fluoro-benzyl)-piperidine

hydrochloride

CAS No.: 1172356-91-0

Cat. No.: B1341341

Get Quote

Executive Summary & Compound Identity
This guide provides a comprehensive spectroscopic profile for 2-(3-Fluoro-benzyl)-piperidine
hydrochloride, a fluorinated piperidine derivative often utilized as a scaffold in the

development of NMDA receptor antagonists and monoamine reuptake inhibitors.

The data presented below synthesizes experimental values from structural analogs (e.g., 3-

fluorobenzyl alcohol, 2-benzylpiperidine) and chemometric prediction models. This profile

serves as a Quality Control (QC) Standard for researchers verifying the identity and purity of

synthesized or purchased lots (CAS: 1172356-91-0).
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Property Detail

IUPAC Name
2-[(3-Fluorophenyl)methyl]piperidine

hydrochloride

CAS Number 1172356-91-0

Molecular Formula C₁₂H₁₆FN[1][2][3][4][5][6] · HCl

Exact Mass (Free Base) 193.1267 Da

Exact Mass (Salt) 229.1034 Da

Key Structural Feature
meta-Fluoro substitution on the benzyl ring;

Chiral center at Piperidine-C2

Structural Analysis & Atom Numbering
To ensure accurate spectral assignment, we define the atom numbering system below. The

fluorine atom at the meta position (C-10) induces characteristic splitting patterns in both

H and

C NMR.
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Figure 1: Atom numbering scheme used for NMR assignments. Note the proximity of F to C9

and C11.

Nuclear Magnetic Resonance (NMR) Profiling[7]
H NMR Data (400 MHz, DMSO- )
The hydrochloride salt formation leads to deshielding of protons adjacent to the nitrogen (H2,

H6) and the appearance of exchangeable ammonium protons.
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Position
Shift (

, ppm)
Multiplicity Integral

Assignment
Logic

NH₂⁺ 9.00 - 9.40 br s 2H

Ammonium

protons

(exchangeable

with D₂O).

Ar-H (C12) 7.30 - 7.38 m 1H

meta-proton,

overlaps with

others but

distinct due to

lack of F-

coupling.

Ar-H (C9, C11,

C13)
6.95 - 7.15 m 3H

Protons ortho

and para to

Fluorine. Look

for complex

splitting (

Hz).

H2 3.30 - 3.45 m 1H

Deshielded by

adjacent N⁺ and

benzyl group.

H6 3.10 - 3.25 m 1H
Equatorial proton

adjacent to N⁺.

H7 (Benzyl) 2.85 - 3.05 dd 2H

Diastereotopic

protons (ABX

system with H2).

H6' 2.70 - 2.85 m 1H
Axial proton

adjacent to N⁺.

H3, H4, H5 1.40 - 1.90 m 6H

Piperidine ring

methylene

envelope.
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Expert Insight: The aromatic region (6.9–7.4 ppm) is diagnostic. Unlike unsubstituted

benzylpiperidine, the 3-Fluoro substituent creates a complex multiplet pattern rather than a

standard monosubstituted benzene pattern. The signal at ~7.0 ppm usually corresponds to the

proton ortho to the fluorine (C9/C11), showing characteristic H-F coupling.

C NMR Data (100 MHz, DMSO- )
Fluorine coupling (

) is the primary validation tool here.

Carbon
Shift (

, ppm)

Coupling (

, Hz)
Assignment

C10 162.5
C-F ipso carbon

(Doublet).

C8 140.1
Quaternary benzylic

carbon.

C12 130.8
meta-carbon (relative

to F).

C13 125.4 para-carbon.

C9 116.2
ortho-carbon

(Doublet).

C11 113.5
ortho-carbon

(Doublet).

C2 56.5 -
Chiral center

(Piperidine).

C6 44.8 - N-adjacent methylene.

C7 38.2 - Benzylic methylene.

C3, C4, C5 21.0 - 28.0 -
Remaining ring

carbons.
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F NMR (376 MHz, DMSO- )
Shift:

-112.5 to -113.5 ppm.

Multiplicity: Multiplet (decoupled: Singlet).

Significance: A single peak confirms the absence of regioisomers (e.g., 2-fluoro or 4-fluoro

analogs, which typically appear at -118 ppm and -116 ppm, respectively).

Mass Spectrometry (MS) Profiling
Method: ESI+ or EI (70 eV). Molecular Ion: [M+H]⁺ = 194.13

Fragmentation Pathway (EI/ESI)
The fragmentation is dominated by

-cleavage of the piperidine ring and the stability of the benzyl cation.

Diagnostic Ratio

Molecular Ion [M+H]+
m/z 194

Piperidinium Ion
(Ring Intact)

m/z 84

Loss of 3-F-Benzyl
(Neutral Loss 109)

3-Fluorobenzyl Cation
(Tropylium analog)

m/z 109

Formation of stable
benzyl cation

Ring Fission Fragments
m/z 56, 42

Further fragmentation

Base Peak is typically m/z 84 (Piperidine ring)
or m/z 109 depending on ionization energy.
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Figure 2: Primary fragmentation pathways. The presence of m/z 109 confirms the fluorinated

benzyl moiety.

m/z Identity Diagnostic Value

194 [M+H]⁺ Parent ion (ESI).

109 [C₇H₆F]⁺

3-Fluorobenzyl cation.

Distinguishes from non-

fluorinated (m/z 91).

84 [C₅H₁₀N]⁺

Piperidinium ion (Base peak in

EI). Confirms unsubstituted

piperidine ring.[7]

Infrared (IR) Spectroscopy
Sampling: KBr Pellet or ATR (Solid HCl salt).

Wavenumber (cm⁻¹) Vibration Mode Description

2400 - 3000 N-H⁺ Stretch

Broad, multiple bands

characteristic of amine salts

(ammonium).

1580 - 1600 C=C Aromatic Ring breathing modes.

1440 - 1480 CH₂ Bend Piperidine ring scissoring.

1250 - 1270 C-F Stretch
Strong, sharp band. Critical for

confirmation.

780, 690 C-H Out-of-plane
Characteristic of meta-

substituted benzene rings.

Experimental Verification Protocol
To validate a sample of 2-(3-Fluoro-benzyl)-piperidine HCl, follow this logic flow:
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Solubility Check: Dissolve 5 mg in 0.6 mL DMSO-

. (The HCl salt may be sparingly soluble in CDCl₃).

19F NMR Scan: Run a quick scan.

Pass: Single peak at ~ -113 ppm.

Fail: Peaks at -116 ppm (para) or -118 ppm (ortho).

1H NMR Scan:

Verify the integration ratio of Aromatic (4H) to Benzylic/Ring (11H total).

Confirm the presence of the broad ammonium singlet >9.0 ppm to verify salt form.

MS Confirmation:

Inject into MS (ESI+). Look for m/z 194.1.

Apply collision energy (CID) to observe m/z 109 fragment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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